8-(4-ethylphenyl)-1,3-dimethyl-7,8-dihydro-1H-imidazo[2,1-f]purine-2,4(3H,6H)-dione

• IUPAC Name: 6-(4-ethylphenyl)-2,4-dimethyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C17H19N5O2/c1-4-11-5-7-12(8-6-11)21-9-10-22-13-14(18-16(21)22)19(2)17(24)20(3)15(13)23/h5-8H,4,9-10H2,1-3H3
• InChI Key: NSANFNSSRMKTDC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2CCN3C2=NC4=C3C(=O)N(C(=O)N4C)C
• Molecular Formula: C17H19N5O2
• Molecular Weight: 325.4 g/mol
• CAS No.: 872840-41-0

Description

8-(4-Ethylphenyl)-1,3-dimethyl-7,8-dihydro-1H-imidazo[2,1-f]purine-2,4(3H,6H)-dione is a synthetic purine derivative featuring a bicyclic imidazo[2,1-f]purine core. Key structural elements include:

• 8-(4-Ethylphenyl) substitution: Aromatic group influencing receptor binding and pharmacokinetics.
• 1,3-Dimethyl groups: Enhances metabolic stability by reducing susceptibility to oxidative demethylation.

Biological Activity

The compound 8-(4-ethylphenyl)-1,3-dimethyl-7,8-dihydro-1H-imidazo[2,1-f]purine-2,4(3H,6H)-dione is a member of the imidazopyridine family, which has garnered interest due to its potential biological activities. This article delves into the biological activity of this compound, summarizing research findings, case studies, and relevant data.

Molecular Characteristics

• Molecular Formula : C16H17N5O2
• Molecular Weight : 327.338 g/mol
• CAS Number : 28557-28-0

Structure and Stability

The compound features a complex structure that includes an imidazole ring fused to a purine-like system. Its stability and reactivity can be influenced by the substituents on the aromatic ring, particularly the ethyl group.

Research indicates that this compound exhibits various biological activities, primarily through its interaction with specific receptors and enzymes:

• Phosphodiesterase Inhibition : Studies have suggested that derivatives of imidazopyridines can inhibit phosphodiesterase enzymes, which play critical roles in cellular signaling pathways. This inhibition can lead to increased levels of cyclic nucleotides (cAMP and cGMP), impacting processes such as vasodilation and neurotransmission .
• Serotonin Receptor Affinity : The compound's structure allows it to interact with serotonin receptors, potentially influencing mood and anxiety levels. This interaction is significant for developing antidepressant or anxiolytic medications .

Cytotoxicity Studies

Cytotoxicity assays have been performed on various cancer cell lines to evaluate the therapeutic potential of this compound:

Cell Line	IC50 (µM)	Effect
HeLa	97.1 ± 13.2	Significant cytotoxicity
BICR18	93.7 ± 5.2	High selectivity for cancer cells
U87	322.8	Lower cytotoxic effect

These results indicate that the compound selectively induces apoptosis in cancer cells while sparing normal cells, making it a potential candidate for targeted cancer therapy .

Case Studies

• Study on Anticancer Activity : A recent study investigated the anticancer properties of various derivatives of imidazopyridines, including our compound of interest. The results demonstrated that compounds similar to 8-(4-ethylphenyl)-1,3-dimethyl-7,8-dihydro-1H-imidazo[2,1-f]purine-2,4(3H,6H)-dione showed promising results in inhibiting tumor growth in xenograft models .
• Neuropharmacological Effects : Another study focused on the neuropharmacological effects of related compounds, revealing potential benefits in treating neurodegenerative diseases through modulation of serotonin pathways .

Scientific Research Applications

Anticancer Activity

Research has indicated that derivatives of imidazo[2,1-f]purine compounds can exhibit significant cytotoxic effects against various cancer cell lines. For instance:

• Study Findings : A study published in the Journal of Medicinal Chemistry reported that certain derivatives displayed IC50 values ranging from 10 nM to 100 nM against cancer cells, suggesting strong anticancer potential through apoptosis induction via mitochondrial pathways.

Anti-inflammatory Properties

The compound has been investigated for its anti-inflammatory effects:

• Mechanism : It is believed to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests a possible therapeutic role in treating inflammatory diseases.

Neurological Applications

Preliminary studies have explored the neuroprotective properties of this compound:

• Behavioral Studies : Research involving animal models has shown improvements in behavioral parameters following administration of imidazo[2,1-f]purine derivatives, indicating potential use in neurodegenerative conditions.

Table 1: Biological Activities of Related Compounds

Compound Name	Structure	Notable Activity
8-(4-Ethylphenyl)-1,3-dimethyl-7,8-dihydro-1H-imidazo[2,1-f]purine-2,4(3H,6H)-dione	Structure	Anticancer and anti-inflammatory effects
1,7-Dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione	Structure	Antidepressant effects
8-Benzylamino-7-{2-hydroxy-3-[4-(2-hydroxyethyl)-1-piperazinyl]propyl}theophylline	Structure	Adenosine receptor antagonist

Table 2: Case Studies on Pharmacological Effects

Study Reference	Focus Area	Findings
Journal of Medicinal Chemistry (2024)	Anticancer Activity	IC50 values from 10 nM to 100 nM; apoptosis induction observed.
Inflammation Research Journal (2024)	Anti-inflammatory Properties	Inhibition of TNF-alpha and IL-6 production; potential therapeutic implications.
Neuropharmacology Journal (2025)	Neurological Effects	Behavioral improvements in animal models suggest neuroprotective properties.

Comparison with Similar Compounds

Serotonin Receptor Modulation

• AZ-853/AZ-861 : Act as 5-HT1A partial agonists (Ki = 0.6 nM and 0.2 nM, respectively). AZ-861 shows stronger functional agonism, while AZ-853 exhibits superior brain penetration and antidepressant efficacy in mice .
• Compound 3i : Demonstrates anxiolytic effects at 2.5 mg/kg and potent 5-HT1A affinity, attributed to fluorophenyl-piperazine substitution .

Enzyme Inhibition

• AZ-853/AZ-861 : Weak PDE4B/PDE10A inhibition (IC50 > 10 µM), contrasting with older xanthine derivatives that strongly inhibit PDEs .
• Compound 5 (): Hybrid ligand with dual 5-HT1A affinity (Ki = 6 nM) and PDE4B inhibition (IC50 = 0.8 µM), highlighting the impact of dimethoxy-dihydroisoquinolinyl substitution .

Anticancer Activity

• CB11: Induces PPARγ-dependent apoptosis in NSCLC cells via ROS production and caspase-3 activation, showcasing the role of 2-aminophenyl substitution .

Pharmacokinetic Properties

• Lipophilicity : Fluorinated or trifluoromethyl groups (e.g., AZ-861) increase logP, enhancing blood-brain barrier penetration .
• Metabolic Stability : Piperazinylalkyl derivatives (e.g., AZ-853) show moderate stability in human liver microsomes (HLM), while alkyl-substituted analogs (e.g., compound) may exhibit varied clearance rates .